1-(1,3-Dihydro-5-isobenzofuryl)guanidine

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 2-(1,3-dihydro-2-benzofuran-5-yl)guanidine
• InChI: InChI=1S/C9H11N3O/c10-9(11)12-8-2-1-6-4-13-5-7(6)3-8/h1-3H,4-5H2,(H4,10,11,12)
• InChI Key: MZNPQNBSAMOTLU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CO1)C=C(C=C2)N=C(N)N

Description

1-(1,3-Dihydro-5-isobenzofuryl)guanidine is a guanidine derivative featuring a substituted isobenzofuran moiety. This compound has a molecular formula of C9H11N3O2 and a molar mass of 193.2 g/mol . Guanidine derivatives are known for diverse biological activities, including inhibition of voltage-gated proton channels (HV1) and neuroprotective effects . The isobenzofuryl group may influence binding affinity and pharmacokinetics due to its oxygen-containing heterocyclic structure.

Preparation Methods

The synthesis of MFCD24621174 involves several routes and reaction conditions. One common method includes the use of specific reagents under controlled conditions to achieve the desired product. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

MFCD24621174 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MFCD24621174 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it has potential applications in studying cellular processes. In medicine, it is being explored for its therapeutic potential. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD24621174 involves its interaction with specific molecular targets and pathways. This interaction leads to various biochemical and physiological effects, which are the basis for its applications in different fields.

Comparison with Similar Compounds

Comparison with Structurally Similar Guanidine Derivatives

Structural and Functional Analogues

a. 2-Guanidinobenzimidazole (2GBI)

• Structure : A benzimidazole ring conjugated to a guanidine group.
• Activity : Potent HV1 inhibitor with IC50 = 38 μM ; binding depends on aromatic conjugation and guanidine orientation .
• Mechanism : Targets the intracellular S2 helix of HV1, with residue F150 critical for inhibition .
• Relevance : Highlights the importance of aromatic systems in enhancing guanidine-derived inhibitors.

b. 1-(1,3-Benzothiazol-2-yl)guanidine

• Structure : Benzothiazole ring linked to guanidine.
• Activity : Comparable HV1 inhibition to 2GBI, emphasizing the role of five-membered aromatic rings in activity .

c. Metformin (1-(Diaminomethylidene)-3,3-dimethylguanidine)

• Structure : Biguanide with two guanidine groups.
• Activity : Antihyperglycemic agent targeting hepatic glucose production and peripheral glucose uptake .
• Divergence : Demonstrates how alkylation (dimethyl groups) shifts activity from ion channel modulation to metabolic regulation.

d. Guanidine Nitrate and Chloride

• Structure : Simple guanidine salts.
• Toxicity: Guanidine nitrate: Oral LD50 ≈ 1,100 mg/kg (mice); explosive and irritant . Guanidine chloride: Oral LD50 = 475 mg/kg (rats); used therapeutically but immunosuppressive at high doses .

Pharmacological and Toxicological Comparison

Compound	Structural Features	Biological Activity	Toxicity (LD50)	Source
1-(1,3-Dihydro-5-isobenzofuryl)guanidine	Isobenzofuryl-guanidine	Hypothesized HV1 inhibition	Not reported	Target
2-Guanidinobenzimidazole (2GBI)	Benzimidazole-guanidine	HV1 inhibitor (IC50 = 38 μM)	Not reported
Metformin	Biguanide	Antihyperglycemic (type 2 diabetes)	Well-tolerated
Guanidine nitrate	Guanidine + nitrate	Explosive, oxidizer	1,100 mg/kg (mice)
1-(Benzo[d][1,3]dioxol-5-ylmethyl)guanidine	Benzodioxole-guanidine	Irritant (hazard class)	Not reported

Key Research Findings

Aromatic Conjugation Enhances Activity : Compounds like 2GBI and benzothiazole derivatives show that conjugation of guanidine to aromatic rings improves HV1 inhibition . The isobenzofuryl group in the target compound may similarly enhance binding through π-π interactions or hydrogen bonding.

Substituent Effects : Alkylation (e.g., metformin’s dimethyl groups) reduces ion channel activity but introduces metabolic effects. Halogenation (e.g., chlorine in ’s compound) may alter solubility and toxicity .

Toxicity Trends : Simple guanidine salts (nitrate, chloride) exhibit moderate acute toxicity, while complex derivatives (e.g., 2GBI) show lower reported toxicity, suggesting structural modifications mitigate risks .